Cas no 1091417-72-9 (N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide)

• Product Name: N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide
• CAS No: 1091417-72-9
• MF: C₂₀H₂₄N₂O₃S
• MW: 372.481163978577
• CID: 5763102
• Update Time: 2025-10-31

N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethyl)-N'-[(4-thiophen-2-yloxan-4-yl)methyl]oxamide
• N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide

• Inchi： 1S/C20H24N2O3S/c23-18(21-11-8-16-5-2-1-3-6-16)19(24)22-15-20(9-12-25-13-10-20)17-7-4-14-26-17/h1-7,14H,8-13,15H2,(H,21,23)(H,22,24)
• InChI Key： WFROTBHYRJEJPD-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=CC=C1)(=O)C(NCC1(C2SC=CC=2)CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide

Comprehensive Overview of N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide (CAS No. 1091417-72-9)

The compound N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide (CAS No. 1091417-72-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including a thiophene-containing tetrahydropyran ring and an ethanediamide backbone, make it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for treatments targeting complex diseases such as cancer, neurodegenerative disorders, and metabolic syndromes. The structural complexity of N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide positions it as a valuable scaffold for the development of next-generation drugs. Its thiophene moiety, in particular, is known for its electron-rich properties, which enhance binding affinity to biological receptors. This has led to increased interest in its potential applications in precision medicine.

From a synthetic chemistry perspective, the preparation of CAS No. 1091417-72-9 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The compound's oxan-4-yl (tetrahydropyran) ring contributes to its stability and bioavailability, making it an attractive candidate for oral drug formulations. Researchers are also exploring its potential as a proteolysis-targeting chimera (PROTAC) component, a cutting-edge technology in drug development that leverages the body's natural protein degradation machinery.

The rise of artificial intelligence (AI) in drug discovery has further amplified interest in compounds like N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide. AI-driven platforms are now being used to predict its pharmacokinetic properties, toxicity profiles, and potential off-target effects. This aligns with the growing trend of computational chemistry and in silico screening, which aim to reduce the time and cost associated with traditional drug development. As a result, this compound is frequently discussed in forums and publications focused on AI-augmented research.

Another area of interest is the compound's potential role in epigenetic modulation. Epigenetics, the study of heritable changes in gene expression without altering the DNA sequence, has become a hot topic in biomedical research. The ethanediamide group in CAS No. 1091417-72-9 may interact with histone deacetylases (HDACs) or other epigenetic regulators, opening new avenues for treating diseases like cancer and autoimmune disorders. This has led to a surge in searches for "epigenetic small molecules" and "HDAC inhibitors," further highlighting the relevance of this compound.

In addition to its biomedical applications, N'-(2-phenylethyl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}ethanediamide is also being studied for its potential in material science. The thiophene ring, a common motif in conductive polymers, suggests possible applications in organic electronics, such as flexible displays and solar cells. This interdisciplinary appeal makes it a subject of interest for researchers in both chemistry and engineering.

As the scientific community continues to explore the versatile applications of CAS No. 1091417-72-9, its commercial and academic value is expected to grow. With advancements in high-throughput screening and combinatorial chemistry, the compound's derivatives may soon enter preclinical trials, paving the way for innovative therapies. For those interested in the latest developments, keeping an eye on journals specializing in medicinal chemistry and drug design is highly recommended.